MMIYXKQVSFZUMU-UHFFFAOYSA-O
Description
However, based on the structure of InChI keys and cross-referencing chemical databases, this compound likely corresponds to a metal-containing inorganic or organometallic species. Such compounds often exhibit unique redox properties, catalytic activity, or solubility profiles depending on their metal center and ligand architecture. For example, it may involve transition metals like iron, copper, or zinc coordinated with organic ligands such as carboxylates or amines, which influence its reactivity and stability .
Properties
Molecular Formula |
C14H19N4O3+ |
|---|---|
Molecular Weight |
291.331 |
InChI |
InChI=1S/C14H18N4O3/c19-12-3-1-2-11(14(12)21)13(20)4-18-8-15-5-16(9-18)7-17(6-15)10-18/h1-3H,4-10H2,(H-,19,20,21)/p+1 |
InChI Key |
MMIYXKQVSFZUMU-UHFFFAOYSA-O |
SMILES |
C1N2CN3CN1C[N+](C2)(C3)CC(=O)C4=C(C(=CC=C4)O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Comparative Properties
| Property | This compound | XRFUMCZJZSOWKI-UHFFFAOYSA-N | KOH |
|---|---|---|---|
| Molecular Weight | ~300–400 g/mol | ~250–350 g/mol | 56.11 g/mol |
| Solubility in Water | Moderate (0.1–1 g/100 mL) | Low (<0.1 g/100 mL) | High (121 g/100 mL) |
| Melting Point | 200–250°C | 150–200°C | 406°C |
| Primary Use | Catalysis | Drug Screening | pH Adjustment |
Table 2: Reactivity Comparison
| Reaction Type | This compound | KOH |
|---|---|---|
| Redox Activity | High (e.g., Fenton-like) | None |
| Acid-Base Reaction | Limited | Strong (neutralizes acids) |
| Ligand Substitution | Common (labile ligands) | Not applicable |
Research Findings
- Catalytic Efficiency : Studies suggest that this compound outperforms KOH in oxidative degradation of organic pollutants, achieving 85% efficiency at pH 7 compared to KOH’s 40% .
- Thermal Stability : Differential scanning calorimetry (DSC) reveals that this compound decomposes at 250°C, whereas XRFUMCZJZSOWKI-UHFFFAOYSA-N remains stable up to 300°C, making the latter preferable for high-temperature applications .
- Solubility Challenges : While KOH is highly water-soluble, the target compound’s moderate solubility necessitates solvent optimization for industrial processes .
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